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Compound Focus: Diglyme-d14

CAS No.: 38086-00-9

Cat. No.: S881399

Get Quote

Property Specification

Chemical Formula (CD₃OCD₂CD₂)₂O

CAS Number 38086-00-9 (Labeled); 111-96-6 (Unlabeled)

Molecular Weight 148.26 g/mol

Deuteration Degree D, 98%

Chemical Purity 98%

Form Neat liquid

Primary Application NMR Solvents

Storage Store at room temperature away from light and moisture

Properties of Non-Deuterated Diglyme (for reference)
[2]
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Property Specification

Chemical Formula (CH₃OCH₂CH₂)₂O

Molar Mass 134.175 g·mol⁻¹

Density 0.937 g/mL

Boiling Point 162 °C (324 °F)

Melting Point -64 °C (-83 °F)

Flash Point 57 °C (135 °F)

Miscibility Miscible with water and organic solvents

Safety Information

Deuterated diglyme carries significant safety warnings. It is classified as a Flammable liquid and vapour

and may damage fertility or the unborn child through dermal contact, inhalation, or oral exposure [1]. The

non-deuterated form is listed as a substance of very high concern (SVHC) by the European Chemicals

Agency due to its reproductive toxicity [2].

Experimental Workflow for Using Deuterated NMR
Solvents

The search results did not contain a specific experimental protocol for using deuterated diglyme. However,

based on its designation as an NMR solvent, the general workflow for its use in a spectroscopy experiment

would follow the common path outlined below.
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Start: Sample and Solvent Preparation

1. Weigh analyte into NMR tube

2. Add deuterated diglyme solvent

3. Cap and mix tube thoroughly

4. Load tube into NMR spectrometer

5. Lock and shim on deuterium signal

6. Acquire NMR spectrum (¹H, ¹³C, etc.)

7. Process and analyze data

End: Data Interpretation
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This diagram illustrates the standard steps for preparing a sample and using a deuterated solvent like

diglyme-d₁₄ in NMR spectroscopy.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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